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Compound of Interest

Compound Name: Miraculin (1-20)

Cat. No.: B6304818 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for

Miraculin (1-20), a glycoprotein used in research and development. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and waste management in a laboratory setting.

Safety and Hazard Information
Miraculin (1-20) is not classified as a hazardous substance according to Regulation (EC) No

1272/2008.[1] It is a white, nearly odorless powder.[1] No dangerous reactions are known, and

it is not considered to be a sensitizer.[1] In silico and in vitro studies have demonstrated that

miraculin does not pose a risk of allergy or toxicity to humans and is rapidly digested.
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Parameter Information Reference

CAS Number 198694-37-0 [1]

Appearance White Powder [1]

Odor Nearly Odorless [1]

Hazard Classification
Void (Not classified as

hazardous)
[1]

Acute Toxicity
No further relevant information

available
[1]

Primary Irritant Effect

No further relevant information

available on skin or eye

irritation

[1]

Sensitization No sensitizing effects known [1]

PBT and vPvB assessment Not applicable [1]

Disposal Procedures
As Miraculin (1-20) is not classified as hazardous, there are no specific, complex disposal

protocols required. The primary guideline is to adhere to local and national regulations for non-

hazardous waste.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before disposal, always consult your institution's Environmental

Health and Safety (EHS) department and review local and national regulations for chemical

waste disposal.

Small Quantities: For small residual quantities, such as those left in empty containers, the

primary container should be triple-rinsed with an appropriate solvent (e.g., water). The

rinsate can typically be disposed of down the drain, but confirm this with your local EHS

guidelines.
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Unused or Waste Product: Unused or waste Miraculin (1-20) powder should be collected in

a designated, clearly labeled waste container for non-hazardous solid chemical waste.

Contaminated Materials: Any materials, such as personal protective equipment (PPE),

weighing paper, or spill cleanup materials that are contaminated with Miraculin (1-20)
should be placed in the designated solid waste container.

Final Disposal: The collected waste container should be disposed of through your

institution's chemical waste management program, following their procedures for non-

hazardous waste.

Experimental Protocols
No specific experimental protocols for the inactivation or disposal of Miraculin (1-20) are cited

in safety data sheets, as its non-hazardous nature does not necessitate such procedures.

Standard laboratory practices for the disposal of non-hazardous chemical waste are sufficient.

Miraculin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Miraculin (1-20).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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